Cas no 2680749-94-2 (benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate)

• Product Name: benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate
• CAS No: 2680749-94-2
• MF: C₁₄H₁₁ClN₄O₂
• MW: 302.71574139595
• CID: 5634516
• PubChem ID: 165940098
• Update Time: 2025-10-30

benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{6-chloroimidazo[1,2-a]pyrazin-8-yl}carbamate
• 2680749-94-2
• EN300-28290766
• benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate

• Inchi： 1S/C14H11ClN4O2/c15-11-8-19-7-6-16-13(19)12(17-11)18-14(20)21-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18,20)
• InChI Key： ZKLVNSDFENFJAK-UHFFFAOYSA-N
• SMILES： ClC1=CN2C=CN=C2C(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 302.0570533g/mol
• Monoisotopic Mass: 302.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 68.5Ų

Additional information on benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate

Introduction to Benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate (CAS No. 2680749-94-2)

Benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate, a compound with the chemical identifier CAS No. 2680749-94-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and mechanistic insights into drug design. The structure of this molecule incorporates a benzyl group and a carbamate moiety linked to a 6-chloro-substituted imidazo[1,2-a]pyrazine core, which is a key feature contributing to its unique chemical and biological properties.

The imidazo[1,2-a]pyrazine scaffold is a well-known pharmacophore that has been extensively studied for its role in various therapeutic applications. Its ability to interact with biological targets such as enzymes and receptors makes it an attractive scaffold for drug development. In particular, the 6-chloro substitution on the imidazo[1,2-a]pyrazine ring enhances the electronic properties of the molecule, influencing its reactivity and binding affinity. This modification has been strategically employed to modulate the pharmacokinetic and pharmacodynamic profiles of the compound.

Benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate has been investigated in several preclinical studies for its potential applications in treating various diseases. One of the most notable areas of research has been its role as an inhibitor of kinases, which are enzymes that play critical roles in cell signaling pathways. Kinase inhibitors have become a cornerstone of targeted therapy in oncology, and compounds like Benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate offer promising leads for developing new anticancer agents. The presence of the carbamate group in the molecule suggests that it may interact with the active sites of kinases through hydrogen bonding and other non-covalent interactions.

Recent studies have also explored the antimicrobial properties of this compound. The imidazo[1,2-a]pyrazine core is known to exhibit activity against a range of bacterial and fungal pathogens. The introduction of the 6-chloro substituent appears to enhance these antimicrobial effects by improving the compound's ability to disrupt microbial cell membranes or interfere with essential metabolic pathways. This dual functionality as both a kinase inhibitor and an antimicrobial agent makes Benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate a versatile candidate for therapeutic intervention.

The synthesis of Benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The key step in the synthesis is the formation of the imidazo[1,2-a]pyrazine ring system, which typically involves condensation reactions between appropriate precursors under controlled temperatures and inert atmospheres. The subsequent introduction of the 6-chloro substituent and the carbamate group requires careful optimization to ensure high yield and purity.

In terms of pharmacological activity, Benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate has shown promise in both in vitro and in vivo models. In cell-based assays, it has demonstrated inhibitory effects on several kinases, including those involved in cancer progression. These findings have led to further investigation into its potential as a lead compound for developing novel anticancer therapies. Additionally, animal models have provided insights into its pharmacokinetic behavior, suggesting that it may have suitable bioavailability for therapeutic use.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy before they can be translated into clinical use. Benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate is no exception and has undergone extensive preclinical evaluation to assess its potential side effects and therapeutic benefits. These studies have provided valuable data on its toxicity profile and have helped identify optimal dosing regimens for future clinical trials.

The impact of Benzyl N-{6-chloroimidazo1,2-apyrazin-8-yl}carbamate extends beyond its direct therapeutic applications. Its unique structure serves as an inspiration for medicinal chemists to design new derivatives with enhanced properties. By modifying different parts of the molecule, researchers can fine-tune its biological activity and improve its suitability for clinical use. This iterative process of design, synthesis, and testing is central to modern drug discovery and development.

As research continues to uncover new biological targets and mechanisms underlying disease processes, compounds like Benzyl N-{6-chloroimidazo1,2-apyrazin-8-lyl}carbamate will play an increasingly important role in therapeutic innovation. Their ability to interact with specific biological pathways offers hope for developing more effective treatments with fewer side effects. The continued exploration of their potential will undoubtedly lead to new breakthroughs in medicine.